Cas no 85817-21-6 (N,N-dimethylpiperazine-2-carboxamide)
85817-21-6 structure
Product Name:N,N-dimethylpiperazine-2-carboxamide
CAS No:85817-21-6
MF:C7H15N3O
MW:157.213501214981
MDL:MFCD18268340
CID:708186
PubChem ID:21295694
Update Time:2024-10-26
N,N-dimethylpiperazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinecarboxamide,N,N-dimethyl-
- N,N-dimethylpiperazine-2-carboxamide
- 2-Piperazinecarboxamide, N,N-dimethyl-
- EN300-101297
- Z1090123536
- AKOS012404125
- 85817-21-6
- G41903
- CS-0229851
- SCHEMBL2919982
-
- MDL: MFCD18268340
- Inchi: 1S/C7H15N3O/c1-10(2)7(11)6-5-8-3-4-9-6/h6,8-9H,3-5H2,1-2H3
- InChI Key: MVWYSRAIAUAMJL-UHFFFAOYSA-N
- SMILES: N1CCNCC1C(N(C)C)=O
Computed Properties
- Exact Mass: 157.122
- Monoisotopic Mass: 157.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- XLogP3: -1.3
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 301.0±37.0 °C at 760 mmHg
- Flash Point: 135.8±26.5 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- pka: 8.20±0.40(Predicted)
N,N-dimethylpiperazine-2-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N-dimethylpiperazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B413488-10mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B413488-50mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B413488-100mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | \nEN300-101297-50mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 50mg |
$94.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-100mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 100mg |
$141.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-250mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 250mg |
$201.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-500mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 500mg |
$316.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-1000mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 1g |
$405.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-2500mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 2500mg |
$840.0 | 2022-10-09 | |
| Enamine | \nEN300-101297-5000mg |
N,N-dimethylpiperazine-2-carboxamide |
85817-21-6 | 95.0% | 5g |
$1650.0 | 2022-10-09 |
N,N-dimethylpiperazine-2-carboxamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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